(2E)-2-(1,3-benzothiazol-2-yl)-3-(pentafluorophenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2,3,4,5,6-pentafluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H5F5N2S/c17-11-8(12(18)14(20)15(21)13(11)19)5-7(6-22)16-23-9-3-1-2-4-10(9)24-16/h1-5H/b7-5+
• InChI Key: BFDDKCSZTXLILQ-FNORWQNLSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CC3=C(C(=C(C(=C3F)F)F)F)F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/C3=C(C(=C(C(=C3F)F)F)F)F)/C#N
• Molecular Formula: C16H5F5N2S
• Molecular Weight: 352.3 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-(pentafluorophenyl)prop-2-enenitrile, also known as BFPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BFPP belongs to the class of organic compounds known as nitriles, which are characterized by the presence of a cyano group (-CN) attached to a carbon atom.

Scientific Research Applications

Antimicrobial, Anticancer, and Antioxidant Activities

A study conducted by Al-Mutairi et al. (2022) explored the synthesis of novel compounds, including derivatives related to benzothiazoles, to evaluate their antimicrobial, anticancer, and antioxidant properties. The compounds demonstrated significant activity against bacteria and fungi, with some exhibiting higher cytotoxicity against human cell lines than the reference drug doxorubicin, indicating their potential as effective antimicrobial and anticancer agents. These compounds also showed a notable ability to protect DNA from damage, highlighting their antioxidant capabilities Al-Mutairi et al., 2022.

Fluorescent Materials Synthesis

Yu et al. (2013) synthesized fluorescent materials containing the benzothiazolyl moiety through a one-pot reaction. The resultant compounds exhibited bright green and blue emissions in solutions, indicating their potential application in the development of fluorescent materials Yu et al., 2013.

Molecular Aggregation

Matwijczuk et al. (2016) investigated the molecular aggregation effects of compounds with thiadiazolyl and benzothiazolyl moieties in various solvents. Their findings revealed the formation of aggregated structures at higher concentrations, which could have implications for the development of new materials with specific optical properties Matwijczuk et al., 2016.